N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[4-methyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H24N4OS/c1-15-9-10-16(2)18(13-15)22-20(26)14-27-21-24-23-19(25(21)3)12-11-17-7-5-4-6-8-17/h4-10,13H,11-12,14H2,1-3H3,(H,22,26)
• InChI Key: VSPALNHIALDTLF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)CCC3=CC=CC=C3

Description

N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has been extensively used in scientific research. This compound is known for its unique properties and has been used in various studies to understand its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various physiological processes.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable and can be stored for long periods. However, it has certain limitations, such as low solubility in water and limited bioavailability.

Future Directions

There are several future directions for research involving N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. Some of the future directions include:
1. Studying the effects of this compound on other physiological processes.
2. Investigating the potential use of this compound in drug development.
3. Studying the pharmacokinetics and pharmacodynamics of this compound.
4. Investigating the use of this compound in combination with other drugs for better therapeutic outcomes.
5. Studying the potential use of this compound in the treatment of various diseases.
Conclusion:
In conclusion, N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a unique chemical compound that has been extensively used in scientific research. It has several advantages for lab experiments and has been shown to have various biochemical and physiological effects. There are several future directions for research involving this compound, and it has the potential to be used in drug development and the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a series of chemical reactions. The first step involves the reaction of 2,5-dimethylaniline with chloroacetyl chloride to form N-(2,5-dimethylphenyl)acetamide. This is then reacted with sodium hydride and 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol to form the final product.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively used in scientific research. It has been used in various studies to understand its mechanism of action and physiological effects. This compound has been used in studies related to cancer, inflammation, and neurological disorders.